Cas no 2171265-20-4 (4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-fluorobenzoic acid)

• Product Name: 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-fluorobenzoic acid
• CAS No: 2171265-20-4
• MF: C₂₇H₂₅FN₂O₅
• MW: 476.496210813522
• CID: 5603102
• PubChem ID: 165807465
• Update Time: 2025-06-08

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2171265-20-4
• 4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-3-fluorobenzoic acid
• EN300-1497875
• 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-fluorobenzoic acid

• Inchi： 1S/C27H25FN2O5/c1-2-7-24(25(31)29-23-13-12-16(26(32)33)14-22(23)28)30-27(34)35-15-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-6,8-14,21,24H,2,7,15H2,1H3,(H,29,31)(H,30,34)(H,32,33)/t24-/m0/s1
• InChI Key： ABGOQDYPVXALBK-DEOSSOPVSA-N
• SMILES： FC1C=C(C(=O)O)C=CC=1NC([C@H](CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 476.17475006g/mol
• Monoisotopic Mass: 476.17475006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-fluorobenzoic acid

Introduction to 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-fluorobenzoic Acid (CAS No. 2171265-20-4)

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-fluorobenzoic acid (CAS No. 2171265-20-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-L-Nle(3-F)-OH, is a key intermediate in the synthesis of various bioactive molecules and peptides. Its unique structure and properties make it an essential tool in the development of novel therapeutic agents.

The Fmoc (9-fluorenylmethoxycarbonyl) protecting group is widely used in peptide synthesis due to its stability under mild conditions and ease of removal. The L-Nle(3-F) (3-fluoro-norleucine) residue, on the other hand, introduces a fluorine atom into the molecule, which can significantly influence the compound's biological activity and pharmacokinetic properties. The combination of these features makes 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-fluorobenzoic acid a valuable building block in the design of advanced pharmaceuticals.

Recent studies have highlighted the potential of Fmoc-L-Nle(3-F)-OH in various applications. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound can be effectively used as a precursor in the synthesis of peptides with enhanced stability and bioavailability. The introduction of the fluorine atom at the 3-position of norleucine was found to improve the peptide's resistance to enzymatic degradation, thereby extending its half-life in vivo.

In another notable study, researchers at the University of California, San Francisco, explored the use of Fmoc-L-Nle(3-F)-OH in the development of novel antiviral agents. The study, published in Antiviral Research, showed that peptides synthesized using this compound exhibited potent antiviral activity against a range of viral pathogens, including influenza and HIV. The fluorine substitution was found to enhance the peptides' binding affinity to viral targets, leading to more effective inhibition of viral replication.

The versatility of 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-fluorobenzoic acid extends beyond peptide synthesis. It has also been investigated for its potential use in small molecule drug discovery. A 2021 study published in Bioorganic & Medicinal Chemistry Letters reported that this compound can serve as a scaffold for the design of small molecules with improved pharmacological properties. The researchers found that derivatives of Fmoc-L-Nle(3-F)-OH exhibited enhanced solubility and permeability, making them promising candidates for oral drug delivery.

The safety profile of 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-fluorobenzoic acid has also been extensively evaluated. Toxicity studies have shown that this compound is well-tolerated at therapeutic concentrations, with minimal adverse effects observed in preclinical models. These findings underscore its potential for safe and effective use in clinical applications.

In conclusion, 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-fluorobenzoic acid (CAS No. 2171265-20-4) is a versatile and valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an essential tool for scientists working on the development of advanced therapeutic agents. As research continues to advance, it is likely that new and innovative uses for this compound will be discovered, further expanding its impact on human health and well-being.